Cas no 613683-51-5 (4(2H)-Benzofuranone,3,3a-dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-3a,7-bis(3-methyl-2-butenyl)-5-(3-methyl-1-oxobutyl)-)

• Product name: 4(2H)-Benzofuranone,3,3a-dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-3a,7-bis(3-methyl-2-butenyl)-5-(3-methyl-1-oxobutyl)-
• CAS No: 613683-51-5
• MF: C₂₆H₃₈O₅
• MW: 430.57692861557
• CID: 1627050

4(2H)-Benzofuranone,3,3a-dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-3a,7-bis(3-methyl-2-butenyl)-5-(3-methyl-1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 4(2H)-Benzofuranone,3,3a-dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-3a,7-bis(3-methyl-2-butenyl)-5-(3-methyl-1-oxobutyl)-
• 4(2H)-Benzofuranone, 3,3a-dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-3a,7-bis(3-methyl-2-buten-1-yl)-5-(3-methyl-1-oxobutyl)-

• Inchi： 1S/C26H38O5/c1-15(2)9-10-18-22(28)21(19(27)13-17(5)6)23(29)26(12-11-16(3)4)14-20(25(7,8)30)31-24(18)26/h9,11,17,20,28,30H,10,12-14H2,1-8H3
• InChI Key： UFNSPVPZCKZBHN-UHFFFAOYSA-N
• SMILES： O1C2=C(C/C=C(/C)\C)C(O)=C(C(=O)CC(C)C)C(=O)C2(C/C=C(/C)\C)CC1C(O)(C)C

Computed Properties

• Exact Mass: 430.27204
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• XLogP3: 5.555

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 536.3±50.0 °C(Predicted)
• PSA: 83.83
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans